Cas no 2639453-46-4 (3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid
• CAS No: 2639453-46-4
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5641256
• PubChem ID: 165898275
• Update Time: 2025-08-05

3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639453-46-4
• EN300-28228874
• 3-{[(benzyloxy)carbonyl]amino}-5,6-dimethylpyridine-2-carboxylic acid
• 3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid

• Inchi： 1S/C16H16N2O4/c1-10-8-13(14(15(19)20)17-11(10)2)18-16(21)22-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： NHJUEGMCJQYFAF-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=C(C)C(C)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid (CAS No. 2639453-46-4)

3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid (CAS No. 2639453-46-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine-carboxylic acid backbone and benzyloxycarbonyl (Cbz) protecting group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in heterocyclic compounds like 3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid aligns with current trends in precision medicine and targeted therapy. Researchers are increasingly exploring such molecules for their potential in treating metabolic disorders, inflammatory diseases, and even certain cancers. The compound’s carboxylic acid moiety allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

One of the most frequently asked questions about CAS No. 2639453-46-4 revolves around its solubility and stability under physiological conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for in vitro assays. Its stability is pH-dependent, with optimal performance observed in neutral to slightly acidic environments. These properties are crucial for researchers designing high-throughput screening (HTS) experiments.

Another hot topic in the scientific community is the role of N-protected amino acid derivatives in peptide synthesis. The benzyloxycarbonylamino group in 3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid acts as a temporary protecting group for amines, a strategy widely employed in solid-phase peptide synthesis (SPPS). This application is particularly relevant in the development of therapeutic peptides, which are gaining traction due to their high specificity and low toxicity.

From an industrial perspective, the scalability of synthesizing CAS No. 2639453-46-4 is a key consideration. Recent advancements in green chemistry have led to more efficient protocols for producing this compound, minimizing waste and reducing reliance on hazardous reagents. These innovations align with the broader push toward sustainable pharmaceutical manufacturing, a priority for regulatory agencies and environmentally conscious consumers alike.

In summary, 3-{(benzyloxy)carbonylamino}-5,6-dimethylpyridine-2-carboxylic acid represents a versatile building block in modern organic chemistry. Its applications span from drug discovery to peptide engineering, reflecting the compound’s adaptability to diverse research needs. As the demand for tailored therapeutics grows, compounds like this will continue to play a pivotal role in advancing biomedical science.